2-Bromo-6-ethyl-pyridin-4-yl-amine

• Molecular Formula: C7H9BrN2
• Molecular Weight: 201.06 g/mol
• IUPAC Name: 2-bromo-6-ethylpyridin-4-amine
• InChI: InChI=1S/C7H9BrN2/c1-2-6-3-5(9)4-7(8)10-6/h3-4H,2H2,1H3,(H2,9,10)
• InChI Key: WMGGGRSAPQTRAA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NC(=CC(=C1)N)Br

Description

2-Bromo-6-ethyl-pyridin-4-yl-amine is a useful research compound. Its molecular formula is C7H9BrN2 and its molecular weight is 201.06 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2-bromo-6-ethyl-4-nitro-pyridine 1-oxide (15.9 g, 69 mmol) in acetic acid (310 ml) was treated with powdered iron (25.8 g, 462 mmol). The mixture was slowly heated to 100° C. and kept for 1 hr. Then the reaction mixture was cooled to rt and filtered. After evaporation of the solvent the residue was crystallized to yield the title compound as a beige material (88%). Mp. 75–77° C. (pentane), MS: m/e=200 (M+).